Cas no 1823362-36-2 (6-Fluoro-8-methoxyquinoline-3-carbonitrile)

• Product Name: 6-Fluoro-8-methoxyquinoline-3-carbonitrile
• CAS No: 1823362-36-2
• MF: C₁₁H₇FN₂O
• MW: 202.184485673904
• CID: 4821760
• Update Time: 2025-05-20

6-Fluoro-8-methoxyquinoline-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-FLUORO-8-METHOXYQUINOLINE-3-CARBONITRILE
• 6-Fluoro-8-methoxyquinoline-3-carbonitrile

• Inchi： 1S/C11H7FN2O/c1-15-10-4-9(12)3-8-2-7(5-13)6-14-11(8)10/h2-4,6H,1H3
• InChI Key： UEXKEKVJYDWZRY-UHFFFAOYSA-N
• SMILES： FC1C=C(C2C(=CC(C#N)=CN=2)C=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 275
• XLogP3: 2
• Topological Polar Surface Area: 45.9

Additional information on 6-Fluoro-8-methoxyquinoline-3-carbonitrile

6-Fluoro-8-methoxyquinoline-3-carbonitrile (CAS No. 1823362-36-2)

6-Fluoro-8-methoxyquinoline-3-carbonitrile is a highly specialized organic compound with the CAS registry number 1823362-36-2. This compound belongs to the class of quinoline derivatives, which are widely studied in various fields of chemistry and pharmacology due to their unique structural features and potential bioactivity. The molecule consists of a quinoline ring system with substituents at positions 3, 6, and 8: a cyano group (-CN) at position 3, a fluoro group (-F) at position 6, and a methoxy group (-OCH₃) at position 8. These substituents significantly influence the compound's chemical properties, reactivity, and potential applications.

The synthesis of 6-fluoro-8-methoxyquinoline-3-carbonitrile typically involves multi-step organic reactions, including nucleophilic substitutions, electrophilic aromatic substitutions, and coupling reactions. Recent advancements in synthetic methodologies have enabled the efficient construction of such complex heterocyclic compounds with high purity and yield. For instance, researchers have employed transition metal catalysts to facilitate the formation of the quinoline core structure, followed by precise substitution reactions to introduce the desired functional groups.

In terms of physical properties, 6-fluoro-8-methoxyquinoline-3-carbonitrile is characterized by its high stability under ambient conditions and moderate solubility in organic solvents such as dichloromethane and ethyl acetate. The presence of electron-withdrawing groups like the cyano group enhances the compound's ability to participate in polar interactions, making it suitable for applications in drug design where bioavailability and target specificity are critical.

The biological activity of 6-fluoro-8-methoxyquinoline-3-carbonitrile has been extensively investigated in recent studies. It has shown promising results as a potential lead compound in anti-cancer drug development due to its ability to inhibit key enzymes involved in tumor progression. For example, research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines while sparing normal cells, indicating its potential as a targeted therapeutic agent.

Beyond pharmacological applications, 6-fluoro-8-methoxyquinoline-based compounds have also found utility in materials science. Their ability to form stable coordination complexes with metal ions makes them valuable candidates for designing novel materials with tailored electronic properties. Recent studies have explored their use in organic light-emitting diodes (OLEDs) and sensors, highlighting their versatility across multiple disciplines.

The development of efficient analytical methods for characterizing 6-fluoro-methoxy-quinoline-cyanide derivatives has been another area of active research. Techniques such as high-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR), and X-ray crystallography have been employed to confirm the compound's structure and purity. These advancements ensure that researchers can accurately study the compound's properties and behavior under various conditions.

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